N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide

• IUPAC Name: N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide
• InChI: InChI=1S/C19H29N5O2/c25-8-5-18(26)22-17-13-23(12-16(17)15-3-4-15)11-14-9-20-19(21-10-14)24-6-1-2-7-24/h9-10,15-17,25H,1-8,11-13H2,(H,22,26)/t16-,17+/m1/s1
• InChI Key: XNNLDNZWZAVIPM-SJORKVTESA-N
• Canonical SMILES: C1CCN(C1)C2=NC=C(C=N2)CN3CC(C(C3)NC(=O)CCO)C4CC4
• Isomeric SMILES: C1CCN(C1)C2=NC=C(C=N2)CN3C[C@@H]([C@H](C3)NC(=O)CCO)C4CC4
• Molecular Formula: C19H29N5O2
• Molecular Weight: 359.5 g/mol

Description

N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide is a complex organic compound with a unique structure that includes a cyclopropyl group, a pyrrolidinyl group, and a pyrimidinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide typically involves multiple steps, including the formation of the pyrrolidinyl and pyrimidinyl groups, followed by their coupling with the cyclopropyl group. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to reduce specific functional groups within the compound.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary, but they often require controlled temperatures, specific solvents, and catalysts to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce hydroxylated derivatives, while reduction may yield simpler amine derivatives.

Scientific Research Applications

N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential interactions with biological macromolecules.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrrolidinyl and pyrimidinyl derivatives, such as:

• N-[(3R,4S)-4-cyclopropyl-1-[(2-pyrrolidin-1-ylpyrimidin-5-yl)methyl]pyrrolidin-3-yl]-3-hydroxypropanamide analogs with different substituents.
• Other cyclopropyl-containing compounds with similar structural motifs.

Uniqueness

What sets this compound apart is its specific combination of functional groups and stereochemistry, which confer unique chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.